Cas no 1233324-80-5 (3-(Aminomethyl)-5-(trifluoromethyl)aniline)

• Product Name: 3-(Aminomethyl)-5-(trifluoromethyl)aniline
• CAS No: 1233324-80-5
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• MDL: MFCD20727483
• CID: 4579445
• PubChem ID: 58902344
• Update Time: 2025-07-23

3-(Aminomethyl)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5-(trifluoromethyl)aniline
• 5-(aminomethyl)-3-(trifluoromethyl)aniline
• AB76570
• D80863
• AKOS022809837
• SCHEMBL10200704
• BS-15035
• 1233324-80-5
• Z1262690948
• MFCD20727483
• CS-0136588
• LZQNQVAKBKTESA-UHFFFAOYSA-O
• EN300-116172
• 3-(Aminomethyl)-5-(trifluoromethyl)aniline

• MDL： MFCD20727483
• Inchi： 1S/C8H9F3N2/c9-8(10,11)6-1-5(4-12)2-7(13)3-6/h1-3H,4,12-13H2
• InChI Key： LZQNQVAKBKTESA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(CN)=C1)N)(F)F

Computed Properties

• Exact Mass: 190.07178278g/mol
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52

Additional information on 3-(Aminomethyl)-5-(trifluoromethyl)aniline

Professional Introduction to 3-(Aminomethyl)-5-(trifluoromethyl)aniline (CAS No: 1233324-80-5)

3-(Aminomethyl)-5-(trifluoromethyl)aniline, with the CAS number 1233324-80-5, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This molecule, featuring a combination of an amine and a trifluoromethyl group, has garnered attention due to its versatile applications in drug development and material science. The unique structural properties of this compound make it a valuable intermediate in the synthesis of various bioactive molecules.

The Aminomethyl substituent on the aniline backbone introduces a reactive site that can be further functionalized, enabling the creation of complex structures. This feature is particularly useful in medicinal chemistry, where such modifications can enhance binding affinity and metabolic stability. On the other hand, the trifluoromethyl group adds electronic and steric effects that can influence the pharmacokinetic properties of derived compounds. This dual functionality makes 3-(aminomethyl)-5-(trifluoromethyl)aniline a promising candidate for developing novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their improved bioavailability and resistance to metabolic degradation. The presence of the trifluoromethyl group in 3-(aminomethyl)-5-(trifluoromethyl)aniline aligns with this trend, making it a relevant subject of study in contemporary chemical research. Studies have shown that trifluoromethylated compounds often exhibit enhanced binding interactions with biological targets, which can lead to more effective drugs.

The pharmaceutical industry has been exploring various derivatives of aniline to develop new treatments for diseases such as cancer, inflammation, and infectious disorders. The structural motif of 3-(aminomethyl)-5-(trifluoromethyl)aniline provides a scaffold for designing molecules with targeted therapeutic effects. For instance, researchers have utilized this compound to synthesize kinase inhibitors, which are crucial in cancer therapy. The amine group allows for further derivatization into more complex structures, while the trifluoromethyl group helps stabilize the molecule against enzymatic degradation.

Recent advancements in computational chemistry have also contributed to the study of 3-(aminomethyl)-5-(trifluoromethyl)aniline. Molecular modeling techniques have been employed to predict the interactions between this compound and biological targets, aiding in the rational design of new drugs. These computational methods have revealed insights into how structural modifications can optimize pharmacological activity. For example, studies have demonstrated that introducing additional fluorine atoms can enhance binding affinity without compromising solubility.

In addition to its pharmaceutical applications, 3-(aminomethyl)-5-(trifluoromethyl)aniline has potential uses in material science. The unique electronic properties of fluorinated aromatic compounds make them suitable for developing advanced materials such as organic semiconductors and liquid crystals. Researchers are investigating how the presence of the trifluoromethyl group affects the electronic characteristics of these materials, which could lead to innovations in display technologies and electronic devices.

The synthesis of 3-(aminomethyl)-5-(trifluoromethyl)aniline involves multi-step organic reactions that require careful optimization. Traditional synthetic routes often involve halogenation and subsequent nucleophilic substitution reactions. However, recent developments in green chemistry have prompted researchers to explore more sustainable methods for producing this compound. Catalytic processes that minimize waste and energy consumption are being developed as alternatives to conventional synthetic strategies.

The role of 3-(aminomethyl)-5-(trifluoromethyl)aniline in drug discovery is further highlighted by its incorporation into various clinical trials. Researchers are evaluating its derivatives as potential treatments for neurological disorders, where precise targeting is essential. The combination of an amine and a trifluoromethyl group offers a balance between reactivity and stability, making it an ideal candidate for such applications.

As our understanding of molecular interactions continues to evolve, the significance of compounds like 3-(aminomethyl)-5-(trifluoromethyl)aniline is likely to grow. Ongoing research aims to uncover new applications and improve synthetic methodologies for this versatile molecule. By leveraging cutting-edge technologies and innovative approaches, scientists are poised to unlock the full potential of this compound in both pharmaceuticals and materials science.